Highly efficient chromatographic resolution of sulfoxides using a new homochiral MOF–silica composite†
Chemical Communications Pub Date: 2012-07-04 DOI: 10.1039/C2CC33939K
Abstract
Enantiomeric resolution of various sulfoxides using a homochiral MOF–silica composite as a new chiral stationary phase for HPLC has been successfully demonstrated.
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